1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide

• IUPAC Name: 1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C18H20N6O2/c25-18(15-3-2-7-23(11-15)10-14-6-8-26-12-14)20-16-4-1-5-17(9-16)24-13-19-21-22-24/h1,4-6,8-9,12-13,15H,2-3,7,10-11H2,(H,20,25)
• InChI Key: HZXMJENQHYPSNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=COC=C2)C(=O)NC3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide is a complex organic compound that features a furan ring, a tetrazole moiety, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds under acidic conditions.

Introduction of the Tetrazole Moiety: The tetrazole ring can be introduced via a [2+3] cycloaddition reaction between an azide and a nitrile.

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the hydrogenation of pyridine derivatives.

Coupling Reactions: The final compound is obtained by coupling the furan, tetrazole, and piperidine intermediates using appropriate coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The nitro group in the tetrazole moiety can be reduced to an amine.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles such as alkoxides or amines can be used under basic conditions.

Major Products

Oxidation: Furanones

Reduction: Amines

Substitution: Substituted piperidines

Scientific Research Applications

1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide has several scientific research applications:

Medicinal Chemistry: This compound can be used as a scaffold for the development of new pharmaceuticals, particularly those targeting neurological disorders.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Biological Research: It can be used as a probe to study various biological pathways, particularly those involving tetrazole and piperidine derivatives.

Mechanism of Action

The mechanism of action of 1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide involves its interaction with specific molecular targets. The furan ring can participate in π-π stacking interactions, while the tetrazole moiety can form hydrogen bonds with biological targets. The piperidine ring can interact with receptors or enzymes, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 1-(furan-2-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide
• 1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-4-carboxamide

Uniqueness

1-(furan-3-ylmethyl)-N-[3-(tetrazol-1-yl)phenyl]piperidine-3-carboxamide is unique due to the specific positioning of the furan and tetrazole rings, which can influence its reactivity and interaction with biological targets. This unique structure can lead to distinct pharmacological properties compared to similar compounds.